N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide

• IUPAC Name: N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C22H17N3O5/c1-14-2-11-19-20(12-14)30-22(24-19)15-3-5-16(6-4-15)23-21(26)13-29-18-9-7-17(8-10-18)25(27)28/h2-12H,13H2,1H3,(H,23,26)
• InChI Key: RHTQZEGIAZVIBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)COC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H17N3O5
• Molecular Weight: 403.4 g/mol

Description

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide, also known as NBMPR, is a chemical compound that has been widely used in scientific research due to its ability to inhibit nucleoside transporters.

Mechanism of Action

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide inhibits nucleoside transporters by binding to the transporter protein and blocking the uptake of nucleosides into the cell. This leads to a decrease in DNA synthesis and cell proliferation, which can result in the inhibition of tumor growth.
Biochemical and Physiological Effects:
N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its antitumor effects, N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide has also been shown to inhibit the uptake of nucleosides in other cell types, such as lymphocytes and erythrocytes. This can have implications for the treatment of a variety of diseases, including viral infections and autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide in lab experiments is its specificity for nucleoside transporters. This allows for the selective inhibition of nucleoside uptake, without affecting other cellular processes. However, N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide can also have off-target effects, which can complicate the interpretation of experimental results. Additionally, N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide. One area of interest is the development of more potent and selective inhibitors of nucleoside transporters. Additionally, there is interest in exploring the use of N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide in combination with other anticancer agents, such as chemotherapy drugs or immunotherapies. Finally, there is ongoing research into the role of nucleoside transporters in other diseases, such as viral infections and autoimmune disorders, which may lead to new therapeutic approaches.

Synthesis Methods

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide can be synthesized using a multistep process that involves the reaction of 6-methyl-2-aminobenzoxazole with 4-nitrophenol to form 6-methyl-2-(4-nitrophenoxy)benzoxazole. This intermediate compound is then reacted with 4-(chloromethyl)phenylacetic acid to form N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide.

Scientific Research Applications

N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide has been widely used in scientific research as an inhibitor of nucleoside transporters. Nucleoside transporters are responsible for the uptake of nucleosides into cells, which is an essential process for DNA synthesis and cell proliferation. Inhibition of nucleoside transporters by N-[4-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(4-nitrophenoxy)acetamide has been shown to have antitumor effects, making it a promising candidate for cancer therapy.